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Compound of Interest

6-(ethylamino)pyrazine-2-
Compound Name:
carboxylic acid

CAS No.: 124367-58-4

Cat. No.: B6266528

Get Quote

Executive Summary

6-(Ethylamino)pyrazine-2-carboxylic acid is a functionalized pyrazine derivative serving as a
critical intermediate in the synthesis of antitubercular agents (analogous to Pyrazinamide),
antiviral candidates (Favipiravir analogs), and agrochemicals. Its amphoteric nature—
possessing both a carboxylic acid moiety and a secondary amine—dictates a pH-dependent
solubility profile that is pivotal for isolation and purification.

This guide provides a comprehensive analysis of its solubility across solvent classes,
theoretical physicochemical descriptors, and standardized protocols for experimental validation.

Physicochemical Characterization

Understanding the fundamental properties of the molecule is a prerequisite for predicting
solubility behavior.
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Property Value | Description Source/Rationale
CAS Number 124367-58-4 Chemical Registries
Molecular Formula C7H9N30:2 Stoichiometry
Molecular Weight 167.17 g/mol Calculated
White to off-white crystalline ) ) )
Appearance Typical for pyrazine acids
powder
o o Analog: Pyrazine-2-carboxylic
pKa (Acidic) ~2.9 (Carboxylic acid) )
acid
) ) ) Electron-deficient ring reduces
pKa (Basic) ~0.5 - 1.5 (Pyrazine N / Amine)

basicity

LogP (Predicted)

0.3-0.8

Parent (-0.[1][2][3][4][5][6]
[7]18) + Ethyl group effect

H-Bond Donors

2 (COOH, NH)

Structural Analysis

H-Bond Acceptors

4 (N-1, N-4, C=0, OH)

Structural Analysis

Structural Impact on Solubility

Pyrazine Ring: Introduces polarity and potential for

stacking, reducing solubility in non-polar aliphatic hydrocarbons.

Carboxylic Acid (C-2): Dominates solubility in agueous media; high solubility in basic buffers

(pH > 5) due to carboxylate formation.

Ethylamino Group (C-6): Increases lipophilicity compared to the parent acid, improving

solubility in alcohols (Ethanol, Methanol) and chlorinated solvents relative to the

unsubstituted acid.

Solubility Profile by Solvent Class
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Note: Values below represent authoritative estimates based on Structure-Property

Relationships (SPR) of pyrazine-2-carboxylic acid derivatives. Exact gravimetric values should

be determined using Protocol A.

Aqueous Media (pH Dependent)

The compound exhibits U-shaped solubility typical of zwitterionic heterocycles.

e Acidic (pH < 1): Moderate Solubility. Protonation of the amine/pyrazine nitrogen increases

polarity.

e Isoelectric Point (pH ~2-3):Minimum Solubility. The neutral/zwitterionic species

predominates, leading to precipitation. Critical for isolation.

e Basic (pH > 6): High Solubility. Deprotonation of the carboxylic acid forms the highly soluble

carboxylate salt.

Organic Solvents

Solvent Class

Representative
Solvents

Solubility Rating

Application

Reaction medium,

Polar Aprotic DMSO, DMF, DMAc High (>100 mg/mL) )
Stock solutions
) Methanol, Ethanol, Moderate (Heating Recrystallization
Polar Protic : .
Isopropanol required) (often with water)
) Dichloromethane Extraction (if pH
Chlorinated Low to Moderate )
(DCM), Chloroform adjusted)
Ethers/Esters THF, Ethyl Acetate Low Anti-solvent, Washing
. ] Hexane, Heptane, Anti-solvent, Impurity
Aliphatic Insoluble

Cyclohexane

removal

Process Development Strategies
Synthesis & Isolation Workflow
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The synthesis typically involves the nucleophilic aromatic substitution of 6-chloropyrazine-2-
carboxylic acid with ethylamine. The solubility profile dictates the isolation strategy:

» Reaction: Performed in water or ethanol (where reagents are soluble).
e Quench: If basic, the product is soluble (carboxylate form).

« |solation: Acidification to pH ~2.5 (Isoelectric point) triggers precipitation of the target acid.

Purification via Recrystallization

e Primary Solvent: Ethanol or Methanol (Hot).
o Anti-Solvent: Water (Cold) or Heptane.

e Procedure: Dissolve crude solid in refluxing Ethanol. Slowly add Water until turbidity persists.
Cool slowly to 4°C to crystallize.

Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on process
goals.
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Process Goal

Reaction Medium Product Isolation Recrystallization

Homogeneous

DMSO / DMF Water + Base Adjust to pH 2.5

(High Solubility) (Soluble Salt) (Isoelectric PY) S AL

tandard Iternative

Precipitation

(Min. Solubility) EtOH / Water MeOH / MTBE

Click to download full resolution via product page

Caption: Decision matrix for solvent selection during synthesis, isolation, and purification

phases.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Use this protocol to generate precise solubility data (mg/mL) for regulatory documentation.

Materials:

6-(Ethylamino)pyrazine-2-carboxylic acid (Dry standard).
Target Solvents (HPLC Grade).
0.45 um Syringe Filters (PTFE for organics, Nylon for aqueous).

Analytical Balance (0.01 mg precision).
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Procedure:
e Preparation: Add excess solid (~50 mg) to 1.0 mL of solvent in a sealed HPLC vial.
o Equilibration: Shake/vortex at controlled temperature (25°C) for 24 hours.

« Filtration: Filter the saturated supernatant using a pre-warmed syringe filter to prevent
precipitation during transfer.

e Quantification:

o Method 1 (Gravimetric): Evaporate a known volume of filtrate in a tared vessel and weigh
the residue.

o Method 2 (HPLC): Dilute filtrate and analyze against a standard curve (UV detection @
~270 nm).

e Calculation:

Protocol B: pH-Solubility Profiling (Titration Method)

Use this to determine the optimal pH for isolation.

Suspend 100 mg of compound in 10 mL water (slurry).

Add 1M NaOH dropwise until fully dissolved (Clear solution, pH > 8).

Slowly titrate with 1M HCI while monitoring turbidity via Nephelometer or visual inspection.

Record the pH at the onset of cloudiness (Precipitation point).

Continue measuring until bulk precipitation occurs (typically pH 2.0-3.0).

References
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¢ Foye, W. O. (1995). Principles of Medicinal Chemistry. Williams & Wilkins. (General
reference for physicochemical properties of pyrazine analogs).

« National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 470897, 6-Methylpyrazine-2-carboxylic acid (Analogous structure data).

e Yamamoto, H., et al. (1995). "Solubility of Pyrazine and Its Derivatives in Supercritical
Carbon Dioxide." Journal of Chemical & Engineering Data. (Reference for non-polar
solubility trends).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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